Cas no 2172324-69-3 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methyl-N-propylbutanamido}acetic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methyl-N-propylbutanamido}acetic acid
• CAS No: 2172324-69-3
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6004671
• PubChem ID: 165803275
• Update Time: 2025-08-04

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methyl-N-propylbutanamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methyl-N-propylbutanamido}acetic acid
• 2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methyl-N-propylbutanamido}acetic acid
• EN300-1490959
• 2172324-69-3

• Inchi： 1S/C26H32N2O5/c1-4-14-28(15-23(29)30)24(31)26(3,5-2)17-27-25(32)33-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,22H,4-5,14-17H2,1-3H3,(H,27,32)(H,29,30)
• InChI Key： XZMPFBOFSBLNAO-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C(N(CC(=O)O)CCC)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methyl-N-propylbutanamido}acetic acid

Introduction to 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methyl-N-propylbutanamido}acetic Acid (CAS No. 2172324-69-3)

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methyl-N-propylbutanamido}acetic acid, identified by its CAS number 2172324-69-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural complexity of this molecule, characterized by its intricate arrangement of functional groups, contributes to its unique chemical properties and potential therapeutic applications.

The core structure of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methyl-N-propylbutanamido}acetic acid includes a fluorenylmethoxycarbonyl (Fmoc) group, which is a common protective group in peptide synthesis. The presence of this group suggests that the compound may be involved in peptide coupling reactions or serve as a precursor in the synthesis of more complex peptides and proteins. Additionally, the molecule features an amino acid-like backbone, which is indicative of its potential role as a building block in the development of novel bioactive molecules.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents derived from structurally complex organic compounds. The unique combination of functional groups in 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methyl-N-propylbutanamido}acetic acid positions it as a promising candidate for further investigation. Specifically, the fluorenylmethoxycarbonyl moiety can be used to protect amino groups during synthetic processes, while the amino acid-derived segment provides a scaffold for interaction with biological targets.

One of the most intriguing aspects of this compound is its potential application in the field of drug discovery. The structural features of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methyl-N-propylbutanamido}acetic acid suggest that it may exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, the fluorenylmethoxycarbonyl group can be strategically incorporated into peptidomimetics designed to target specific enzyme active sites. This approach has been successfully employed in the development of drugs that modulate enzyme activity, leading to therapeutic benefits in conditions such as cancer, inflammation, and metabolic disorders.

The N-terminal amine group and the carboxylic acid moiety at the C-terminal end provide additional opportunities for chemical modification. These functional groups can be used to attach various pharmacophores or to link the compound to other molecules, such as antibodies or nucleic acids, through conjugation techniques. Such modifications are essential for enhancing the pharmacological properties of drug candidates, including their solubility, bioavailability, and target specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction between 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methyl-N-propylbutanamido}acetic acid and biological targets with remarkable accuracy. These computational studies have been instrumental in guiding synthetic efforts and optimizing molecular structures for improved biological activity. By leveraging these tools, researchers can design derivatives of this compound that are more potent and selective in their interactions with disease-causing targets.

The synthesis of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methyl-N-propylbutanamido}acetic acid presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters and sensitive functional groups requires careful optimization of reaction conditions to ensure high yield and purity. However, recent developments in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency and precision. Techniques such as solid-phase synthesis and flow chemistry have significantly streamlined the process of producing novel organic compounds.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methyl-N-propylbutanamido}acetic acid (CAS No. 2172324-69-3) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a valuable tool for researchers exploring new frontiers in drug discovery. As our understanding of biological systems continues to expand, compounds like this one will play an increasingly important role in addressing complex diseases and improving human health.